Cas no 1803988-86-4 (Methyl 4-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 4-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1803988-86-4
• MF: C₉H₁₀F₃N₃O₃
• MW: 265.189212322235
• CID: 4930285
• Update Time: 2025-05-19

Methyl 4-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H10F3N3O3/c1-17-8(16)7-4(2-13)6(14)5(3-15-7)18-9(10,11)12/h3H,2,13H2,1H3,(H2,14,15)
• InChI Key： NRRCKTUJYFRRKL-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=O)OC)C(CN)=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 0.9
• Topological Polar Surface Area: 101

Additional information on Methyl 4-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 4-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1803988-86-4): A Comprehensive Overview

Methyl 4-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1803988-86-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This pyridine derivative features a unique structural motif that has garnered attention for its potential applications in the development of novel therapeutic agents. The compound's molecular framework incorporates several key functional groups, including amino, carboxylate, and trifluoromethoxy substituents, which contribute to its diverse chemical properties and reactivity.

The synthesis and characterization of Methyl 4-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate have been the subject of extensive research, particularly in the context of designing molecules with enhanced pharmacological activity. The presence of multiple reactive sites in its structure allows for versatile chemical modifications, making it a valuable intermediate in the synthesis of more complex pharmacophores. Recent studies have highlighted its role in the development of inhibitors targeting various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of the amino and carboxylate groups provides opportunities for hydrogen bonding interactions with biological targets, while the trifluoromethoxy moiety enhances lipophilicity and metabolic stability. These properties are particularly relevant in the context of modern drug development, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy. The compound's structural features have been leveraged to develop derivatives with improved binding affinity and selectivity against specific enzymes and receptors.

In recent years, there has been growing interest in exploring the therapeutic potential of pyridine derivatives in oncology. Studies have demonstrated that compounds containing the pyridine core can exhibit potent anti-cancer effects by interfering with key signaling pathways involved in tumor growth and progression. For instance, derivatives of Methyl 4-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate have shown promise in preclinical models as inhibitors of kinases and other enzymes overexpressed in cancer cells. These findings have spurred further investigation into the compound's mechanism of action and its potential as a lead compound for novel anti-cancer therapies.

The role of fluorine-containing moieties in pharmaceutical compounds cannot be overstated. The trifluoromethoxy group in Methyl 4-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate contributes to its metabolic stability by resisting degradation under physiological conditions. This property is particularly advantageous for drugs that require prolonged half-lives to maintain therapeutic levels. Additionally, fluorine atoms can influence the electronic properties of adjacent functional groups, thereby modulating binding interactions with biological targets. This has been exploited to enhance the potency and selectivity of various drug candidates.

The synthesis of Methyl 4-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only improve synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity, which are critical factors in drug development.

The pharmacological evaluation of this compound has revealed several interesting properties that make it a promising candidate for further development. In vitro studies have shown that it exhibits inhibitory activity against various enzymes relevant to disease pathways, including kinases, phosphodiesterases, and proteases. Furthermore, preliminary in vivo studies suggest that it can modulate biological processes at therapeutic doses without significant toxicity. These findings underscore the compound's potential as a lead molecule for future drug candidates.

The integration of computational chemistry techniques has played a pivotal role in understanding the structure-activity relationships (SAR) associated with Methyl 4-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate. Molecular modeling studies have provided insights into how different functional groups contribute to binding affinity and selectivity at biological targets. These computational approaches complement experimental data by allowing researchers to predict the behavior of molecules before they are synthesized, thereby accelerating the drug discovery process.

The future prospects for this compound are promising, with ongoing research focused on optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and safety profiles. As our understanding of disease mechanisms continues to evolve, compounds like Methyl 4-amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-2-carboxylate will remain at the forefront of drug discovery efforts.